Cas no 62317-72-0 (1H-Pyrrole, 1,1'-(phenylphosphinidene)bis[2,5-dimethyl-)

• Product name: 1H-Pyrrole, 1,1'-(phenylphosphinidene)bis[2,5-dimethyl-
• CAS No: 62317-72-0
• MF: C₁₈H₂₁N₂P
• MW: 296.346504926682
• CID: 449428
• PubChem ID: 71387559

1H-Pyrrole, 1,1'-(phenylphosphinidene)bis[2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• bis(2,5-dimethylpyrrol-1-yl)-phenylphosphane
• DTXSID40809675
• 62317-72-0
• 1,1'-(Phenylphosphanediyl)bis(2,5-dimethyl-1H-pyrrole)
• 1H-Pyrrole, 1,1'-(phenylphosphinidene)bis[2,5-dimethyl-

• Inchi： InChI=1S/C18H21N2P/c1-14-10-11-15(2)19(14)21(18-8-6-5-7-9-18)20-16(3)12-13-17(20)4/h5-13H,1-4H3
• InChI Key： IJDKNQHKLXSOLQ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(N1P(C2=CC=CC=C2)N3C(=CC=C3C)C)C

Computed Properties

• Exact Mass: 296.14443
• Monoisotopic Mass: 296.144235676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.9Ų

Experimental Properties

• PSA: 9.86
• LogP: 4.55700